Cas no 109925-42-0 (1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 109925-42-0
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD01936001
• CID: 128629
• PubChem ID: 2775493
• Update Time: 2025-04-18

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-phenoxy-3-(trifluoromethyl)-
• 1-methyl-5-phenoxy-3-(trifluoromethyl)- 1H-Pyrazole-4-carboxaldehyde
• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde 97
• AC1MCQ97
• ACMC-20a3tk
• CTK4A6708
• MolPort-000-144-041
• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde97%
• 1-methyl-5-phenoxy-3-(trifluoromethyl)-1h-pyrazole-4-carboxaldehyde
• 109925-42-0
• CS-0316675
• MFCD01936001
• DTXSID60379567
• 1-methyl-5-phenoxy-3-(trifluoromethyl)-1h-pyrazole-4-carboxyaldehyde
• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde 97per cent
• 1-methyl-5-phenoxy-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• JDLPKSIFGPLXAU-UHFFFAOYSA-N
• 5G-307S
• AKOS005070660
• 1-methyl-5-phenoxy-3-trifluoromethyl-1h-pyrazole-4-carbaldehyde
• J-504973
• FT-0680443
• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde 97%
• DB-059947

• MDL： MFCD01936001
• Inchi： 1S/C12H9F3N2O2/c1-17-11(19-8-5-3-2-4-6-8)9(7-18)10(16-17)12(13,14)15/h2-7H,1H3
• InChI Key： JDLPKSIFGPLXAU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(N(C)N=1)OC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 270.06167
• Monoisotopic Mass: 270.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.34
• Melting Point: 65-67°C
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.527
• PSA: 44.12
• LogP: 3.04370

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT